Cas no 212203-92-4 (rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate
• CAS No: 212203-92-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5638771
• PubChem ID: 165903338
• Update Time: 2025-06-28

rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,2S,3R)-2,3-dihydroxycyclohexyl]carbamate
• rac-tert-butyl N-[(1R,2S,3R)-2,3-dihydroxycyclohexyl]carbamate
• EN300-28228659
• EN300-28228669
• 212203-92-4
• 2728728-13-8
• rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-7-5-4-6-8(13)9(7)14/h7-9,13-14H,4-6H2,1-3H3,(H,12,15)/t7-,8-,9+/m1/s1
• InChI Key： KJUBPCQQRDDQEW-HLTSFMKQSA-N
• SMILES： O[C@@H]1[C@@H](CCC[C@H]1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate

Recent Advances in the Study of rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate (CAS: 212203-92-4)

The compound rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate (CAS: 212203-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexyl derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, shedding light on its mechanism of action and potential as a drug candidate.

One of the key advancements in the synthesis of rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate involves the optimization of stereoselective routes to achieve high enantiomeric purity. Researchers have employed asymmetric catalysis and enzymatic resolution techniques to enhance the yield and purity of the desired stereoisomer. These methodological improvements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, recent investigations have highlighted the compound's role as a modulator of specific enzymatic pathways. For instance, studies have demonstrated its inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and neurodegenerative diseases. The compound's ability to interact with these targets suggests its potential as a lead molecule for developing novel therapeutics. Furthermore, in vitro and in vivo assays have provided preliminary evidence of its pharmacokinetic properties, including bioavailability and metabolic stability.

Another area of interest is the structural characterization of rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have revealed detailed insights into its conformational dynamics and intermolecular interactions, which are essential for understanding its binding affinity to biological targets. Such structural data are invaluable for rational drug design and optimization efforts.

Despite these promising findings, challenges remain in the development of rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, rac-tert-butyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.